1-Chloro-4-(3-fluorophenyl)-6-methoxyisoquinoline-3-carbonitrile

• CAS No.: 849546-48-1
• Molecular Formula: C17H10ClFN2O
• Molecular Weight: 312.7 g/mol
• IUPAC Name: 1-chloro-4-(3-fluorophenyl)-6-methoxyisoquinoline-3-carbonitrile
• InChI: InChI=1S/C17H10ClFN2O/c1-22-12-5-6-13-14(8-12)16(15(9-20)21-17(13)18)10-3-2-4-11(19)7-10/h2-8H,1H3
• InChI Key: IPZMXYVEWARUQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=C2C3=CC(=CC=C3)F)C#N)Cl

Description

1-Chloro-4-(3-fluorophenyl)-6-methoxyisoquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C17H10ClFN2O and its molecular weight is 312.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

42 mg of 6-methoxy-1-oxo-4-(3-fluorophenyl)-1,2-dihydroisoquinoline-3-carbonitrile in 3 mL POCl3 was heated from room temp to 80 C. After 2 h, the temperature was raised to 90 C, and heating was continued for 20 h. The reaction was concentrated, redissolved in EtOAc, cooled to 0 C, and saturated aqueous sodium bicarbonate was added dropwise to quench the remaining reagent. The mixture was separated, and the aqueous solution was extracted with EtOAc (3×). The combined organic solutions were dried over MgSO4 and concentrated. Flash chromatography (3% to 30% EtOAc in hexanes) gave a white solid.